5-[2-(4-Chloroanilino)vinyl]-3-(2-chloro-6-fluorophenyl)-4-isoxazolecarbonitrile

• IUPAC Name: 5-[(E)-2-(4-chloroanilino)ethenyl]-3-(2-chloro-6-fluorophenyl)-1,2-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H10Cl2FN3O/c19-11-4-6-12(7-5-11)23-9-8-16-13(10-22)18(24-25-16)17-14(20)2-1-3-15(17)21/h1-9,23H/b9-8+
• InChI Key: OUHXPWSFCZDZTN-CMDGGOBGSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C2=NOC(=C2C#N)C=CNC3=CC=C(C=C3)Cl)F
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)C2=NOC(=C2C#N)/C=C/NC3=CC=C(C=C3)Cl)F
• Molecular Formula: C18H10Cl2FN3O
• Molecular Weight: 374.2 g/mol

Description

5-[2-(4-Chloroanilino)vinyl]-3-(2-chloro-6-fluorophenyl)-4-isoxazolecarbonitrile (5-CPAF-IC) is a novel compound that has been studied for its potential use in scientific research and laboratory experiments. It is a derivative of isoxazolecarbonitrile, a heterocyclic compound with a five-membered ring structure. 5-CPAF-IC is a synthetic compound with a number of interesting properties that make it a useful tool for scientific research.

Scientific Research Applications

• Crystal Structures and Interactions :

  • The study by Kubicki et al. (2007) on halogenophenylvinyl-carbazoles discusses the crystal structures of related compounds, focusing on van der Waals forces and weak C-H...X interactions in the crystal packing. This suggests a research interest in the molecular structures and interactions of such compounds [Kubicki, Prukała, & Marciniec, 2007].

• Photochemistry and Reactive Intermediates :

  • Nunes et al. (2017) explored the photochemistry of 3-chloro-1,2-benzisoxazole, revealing insights into reactive intermediates and photodetachment processes. This indicates interest in understanding the photochemical behavior of chloro-substituted compounds [Nunes, Pinto, Reva, Rosado, & Fausto, 2017].

• Synthesis and Optical Properties :

  • Ozturk et al. (2012) investigated the synthesis and characterization of new fluorophores, indicating research into the creation and optical properties of novel compounds [Ozturk, Karakaş, Karadag, Ozturk, & Yorgun, 2012].

• Stabilization and Polymer Interaction :

  • Andel‐Naby's (1999) research on the stabilization of poly(vinyl chloride) using a similar compound suggests applications in material science, particularly in enhancing polymer stability [Andel‐Naby, 1999].

• Synthesis of Derivatives and Reactivity :

  • Medvedeva et al. (2009) focused on synthesizing carbonitriles containing electron-withdrawing substituents, highlighting the chemical reactivity and synthetic pathways of related compounds [Medvedeva, Tugusheva, Alekseeva, Evstratova, Kiselev, Chernyshev, Avramenko, & Granik, 2009].